Cas no 844885-09-2 ((3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone)

• Product name: (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone
• CAS No: 844885-09-2
• MF: C₁₆H₁₄F₂O
• MW: 260.27856
• CID: 877661
• PubChem ID: 2758289

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone
• (3,5-difluorophenyl)-(4-propan-2-ylphenyl)methanone
• 3,5-Difluoro-4'-isopropylbenzophenone
• 3,5-Difluoro-4'-iso-propylbenzophenone
• MFCD06201516
• DTXSID10374264
• (3,5-DIFLUOROPHENYL)(4-ISOPROPYLPHENYL)METHANONE
• 844885-09-2
• AKOS009815868
• (3,5-Difluoro-phenyl)-(4-isopropyl-phenyl)-methanone

• MDL： MFCD06201516
• Inchi： InChI=1S/C16H14F2O/c1-10(2)11-3-5-12(6-4-11)16(19)13-7-14(17)9-15(18)8-13/h3-10H,1-2H3
• InChI Key： AUDRLTIGZMBSTR-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C(=O)C2=CC(=CC(=C2)F)F

Computed Properties

• Exact Mass: 260.10100
• Monoisotopic Mass: 260.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.8

Experimental Properties

• Density: 1.151
• Boiling Point: 349.4°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.533
• PSA: 17.07000
• LogP: 4.31920

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones